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Compound of Interest

Compound Name: Ezurpimtrostat

Cat. No.: B10829319

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of Ezurpimtrostat (also known as GNS561), a potent, orally active inhibitor of
palmitoyl-protein thioesterase 1 (PPT1) used in cancer and fibrosis research. Given its
mechanism of action, which involves the disruption of lysosomal function and inhibition of
autophagy, appropriate safety measures are imperative to prevent unintended exposure and
ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and Engineering
Controls

Due to the absence of a publicly available Safety Data Sheet (SDS) for Ezurpimtrostat, the
following PPE and engineering controls are recommended based on general best practices for
handling potent, orally active, antineoplastic compounds.
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Control Type

Recommendation

Purpose

Engineering Controls

Ventilation

Handle in a certified chemical
fume hood or a Class Il

biological safety cabinet.

To minimize inhalation
exposure to the powdered

form or aerosols.

Designated Area

Establish a designated area for
handling, weighing, and
preparing solutions of

Ezurpimtrostat.

To contain potential
contamination and simplify

cleaning procedures.

Personal Protective Equipment
(PPE)

Hand Protection

Wear double-layered
chemotherapy-rated nitrile

gloves.

To prevent skin contact and
absorption. Change gloves

immediately if contaminated.

Eye Protection

Use chemical safety goggles

or a face shield.

To protect eyes from splashes

or airborne patrticles.

Body Protection

Wear a disposable, solid-front

lab coat with tight-fitting cuffs.

To prevent contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) is
recommended when handling
the powder outside of a

ventilated enclosure.

To prevent inhalation of the

powdered compound.

Operational Plans: Step-by-Step Handling

Procedures

1. Preparation and Reconstitution:

» Before handling, ensure all necessary PPE is correctly worn.
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e Conduct all manipulations of solid Ezurpimtrostat within a chemical fume hood or other
ventilated enclosure.

o To prepare a stock solution, slowly add the solvent to the vial containing the powdered
compound to minimize dust generation.

e Ezurpimtrostat is soluble in DMSO.
2. Spillage Management:
 In case of a spill, immediately alert others in the vicinity.

o For small powder spills, gently cover with absorbent paper to avoid raising dust, then wet
with a suitable solvent (e.g., ethanol) before carefully wiping up.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

o Decontaminate the spill area with a suitable cleaning agent.
» All materials used for cleanup should be disposed of as hazardous waste.
3. First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. Seek medical attention if irritation develops.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.

Disposal Plan
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All waste contaminated with Ezurpimtrostat must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Contaminated PPE (gloves, lab coats),
) absorbent pads, and weighing papers should be
Solid Waste
collected in a dedicated, sealed, and clearly

labeled hazardous waste container.

Unused solutions and contaminated solvents

should be collected in a separate, sealed, and
Liquid Waste clearly labeled hazardous waste container. Do

not mix with other chemical waste streams

unless compatible.

Needles and syringes used for transferring
Sharps solutions must be disposed of in a designated

sharps container for hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous waste.

Mechanism of Action: Signaling Pathway

Ezurpimtrostat is a lysosomotropic agent that inhibits the enzyme palmitoyl-protein
thioesterase 1 (PPT1).[1] This inhibition disrupts lysosomal function, leading to the inhibition of
late-stage autophagy and the induction of apoptosis in cancer cells.[1]
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Caption: Mechanism of Ezurpimtrostat (GNS561) action in cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. First-In-Human Effects of PPT1 Inhibition Using the Oral Treatment with
GNS561/Ezurpimtrostat in Patients with Primary and Secondary Liver Cancers - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Ezurpimtrostat (GNS561)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829319#personal-protective-equipment-for-
handling-ezurpimtrostat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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